2-(4-methoxyphenyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide

• Molecular Formula: C16H18N2O2S
• Molecular Weight: 302.4 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C16H18N2O2S/c1-20-12-8-6-11(7-9-12)10-15(19)18-16-17-13-4-2-3-5-14(13)21-16/h6-9H,2-5,10H2,1H3,(H,17,18,19)
• InChI Key: IKOFQQIRJVVNKI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NC2=NC3=C(S2)CCCC3

Description

The compound 2-(4-methoxyphenyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide features a 4-methoxyphenyl group linked via an acetamide bridge to a 4,5,6,7-tetrahydro-1,3-benzothiazole core. This structure combines a methoxy-substituted aromatic system with a partially saturated heterocyclic ring, which may enhance solubility and modulate biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-methoxyphenyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide typically involves the following steps:

Formation of the Benzothiazole Ring: The benzothiazole ring can be synthesized by the cyclization of 2-aminothiophenol with an appropriate aldehyde or ketone under acidic conditions.

Acylation Reaction: The resulting benzothiazole derivative is then acylated with 2-bromoacetyl bromide to introduce the acetamide group.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of automated systems for reagent addition and product isolation can enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy group, leading to the formation of phenolic derivatives.

Reduction: Reduction reactions can target the benzothiazole ring, potentially converting it to a dihydro or tetrahydro derivative.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon or chemical reduction using sodium borohydride.

Substitution: Halogenation using bromine or chlorination using chlorine gas in the presence of a Lewis acid catalyst.

Major Products

Oxidation: Formation of 4-hydroxyphenyl derivatives.

Reduction: Formation of dihydrobenzothiazole derivatives.

Substitution: Introduction of halogen atoms or other electrophiles on the phenyl ring.

Scientific Research Applications

Chemistry

In chemistry, 2-(4-methoxyphenyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of various chemical transformations and the development of new synthetic methodologies.

Biology

Biologically, this compound is studied for its potential pharmacological activities. It may exhibit properties such as anti-inflammatory, antimicrobial, or anticancer activities, making it a candidate for drug development and medicinal chemistry research.

Medicine

In medicine, the compound’s potential therapeutic effects are investigated. It could serve as a lead compound for the development of new drugs targeting specific diseases or conditions, particularly those involving inflammation or microbial infections.

Industry

Industrially, the compound might be used in the development of new materials or as an intermediate in the synthesis of other valuable chemicals. Its stability and reactivity make it suitable for various applications in chemical manufacturing.

Mechanism of Action

The mechanism of action of 2-(4-methoxyphenyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins involved in biological pathways. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and physiological responses.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Aromatic Ring

The 4-methoxyphenyl group distinguishes this compound from analogs with alternative substituents. Key comparisons include:

a) Bromophenyl Analog

• Compound : 2-(4-Bromophenyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide (ID: Y030-7450)
• Molecular Formula : C₁₅H₁₅BrN₂OS
• Molecular Weight : 351.26 g/mol

b) Ethylsulfanylphenyl Analog

• Compound : 2-[4-(Ethylsulfanyl)phenyl]-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide (BI81752)
• Molecular Formula : C₁₇H₂₀N₂OS₂
• Molecular Weight : 332.48 g/mol

c) Benzodioxol Analog

• Compound : 2-(1,3-Benzodioxol-5-yloxy)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide
• Molecular Formula : C₁₆H₁₆N₂O₄S
• Molecular Weight : 332.37 g/mol
• Key Difference : The benzodioxol group adds two oxygen atoms, increasing polarity and electronic complexity, which could influence receptor binding kinetics .

Variations in the Heterocyclic Core

Modifications to the tetrahydrobenzothiazole ring are less common, but related compounds with alternative heterocycles provide insights:

a) Piperazine-Linked Thiazole Derivatives

• Examples : Compounds 13–18 from (e.g., 2-(4-(4-Methoxyphenyl)piperazin-1-yl)-N-(4-(p-tolyl)thiazol-2-yl)acetamide)
• Melting points for these derivatives range from 269°C to 303°C, suggesting high thermal stability .

Pharmacological Activity Trends

While direct activity data for the target compound are unavailable, evidence from related acetamides suggests:

• Anticancer Potential: Substituted acetamides with methoxyphenyl groups (e.g., compounds 38–40 in ) exhibit notable activity against cancer cell lines (HCT-1, MCF-7) via the MTT assay, likely due to methoxy-enhanced electron donation and target binding .
• Enzyme Inhibition : Thiazole derivatives in act as matrix metalloproteinase (MMP) inhibitors, with substituent polarity (e.g., chloro, fluoro) influencing potency .

Data Tables

Table 1: Structural and Physical Properties of Selected Analogs

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)
Target Compound	4-Methoxyphenyl	C₁₆H₁₆N₂O₂S*	~308.38	Not reported
2-(4-Bromophenyl)-N-(tetrahydrobenzothiazol-2-yl)acetamide	4-Bromophenyl	C₁₅H₁₅BrN₂OS	351.26	Not reported
2-[4-(Ethylsulfanyl)phenyl]-N-(tetrahydrobenzothiazol-2-yl)acetamide	4-Ethylsulfanylphenyl	C₁₇H₂₀N₂OS₂	332.48	Not reported
2-(1,3-Benzodioxol-5-yloxy)-N-(tetrahydrobenzothiazol-2-yl)acetamide	1,3-Benzodioxol-5-yl	C₁₆H₁₆N₂O₄S	332.37	Not reported
Compound 13 ()	4-Methoxyphenylpiperazine	C₂₂H₂₆N₄O₂S	422.54	289–290

*Estimated based on structural similarity to CID 3706069 ().

Biological Activity

The compound 2-(4-methoxyphenyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide is a novel benzothiazole derivative that has garnered attention for its potential biological activities, particularly in the realms of anticancer and anti-inflammatory effects. This article provides a comprehensive overview of the biological activity associated with this compound, supported by data tables and relevant research findings.

Basic Information

Property	Value
Chemical Formula	C14H16N2OS
Molecular Weight	260.36 g/mol
IUPAC Name	2-(4-methoxyphenyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide
PubChem CID	50989251

Structural Characteristics

The compound features a benzothiazole nucleus that is known for its diverse biological activities. The methoxy group at the para position of the phenyl ring enhances its lipophilicity, potentially improving its bioavailability and interaction with biological targets.

Anticancer Activity

Recent studies have demonstrated that benzothiazole derivatives exhibit significant antiproliferative effects against various cancer cell lines. For instance, a library of phenylacetamide derivatives containing the benzothiazole nucleus was synthesized and tested for their antiproliferative activity in paraganglioma and pancreatic cancer cell lines. Notably, one derivative showed a marked reduction in cell viability at low micromolar concentrations, indicating strong anticancer potential .

Case Study: Antiproliferative Effects

The following table summarizes the inhibition rates of cell viability for selected derivatives against pancreatic cancer cell lines:

Compound	Concentration (µM)	AsPC-1 (%)	BxPC-3 (%)	Capan-2 (%)	HFF-1 (%)
4l	0.5	13.40	6.00	9.34	0.00
	5	18.87	9.54	30.25	1.00
	50	42.97	70.50	43.30	17.69
GEM	0.1	54.21	65.02	26.87	27.39
	1	63.25	64.65	27.22	25.43
	10	64.63	62.50	38.65	26.27

This data illustrates that certain derivatives can significantly inhibit cancer cell growth while sparing normal fibroblast cells (HFF-1), highlighting their potential for selective targeting in cancer therapy .

Anti-inflammatory Activity

Benzothiazole derivatives have also been reported to exhibit anti-inflammatory properties by inhibiting pro-inflammatory cytokines such as IL-6 and TNF-α in various models . The dual action of these compounds—targeting both cancer proliferation and inflammation—positions them as promising candidates in therapeutic applications.

Mechanistic Insights

Research indicates that benzothiazole derivatives may exert their anticancer effects through multiple pathways, including the inhibition of AKT and ERK signaling pathways, which are crucial for cell survival and proliferation . This multifaceted mechanism of action enhances their therapeutic potential against resistant cancer types.